1,3-Diethyl 2-ethyl-2-[(4-nitrophenyl)methyl]propanedioate
Overview
Description
1,3-Diethyl 2-ethyl-2-[(4-nitrophenyl)methyl]propanedioate, also known as diethyl 4-nitrophenylmethylmalonate, is an organic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 127-128°C and a boiling point of 190-191°C. It is soluble in water, ethanol, and acetone, and is relatively stable under normal conditions. It is a highly functionalized molecule with a variety of applications in research and development.
Scientific Research Applications
Synthesis and Chemical Properties
Homologation of 2-Nitrotoluene : The synthesis of tryptophan precursors and indole derivatives through the homologation of the side chain of 2-nitrotoluene showcases the importance of similar nitrophenyl compounds in producing valuable amino acid derivatives and complex molecular frameworks (Tanaka, Yasuo, & Torii, 1989).
High-yielding Synthetic Methods : The development of high-yielding synthetic methods for condensates of threo-2-amino-1-4'-nitrophenyl-1,3-propanediol with ketones highlights the versatility of similar compounds in forming crystalline condensates, which are potentially useful in various synthetic applications (Shang Zi, 2001).
Synthesis of Diethyl Succinates : The synthesis of diethyl succinates, such as diethyl 2-(3-methoxypropyl) succinate, from propanediol derivatives underlines the broad range of esterification reactions and product possibilities that similar compounds can partake in (Hua Wen-hao, 2009).
Applications in Material Science
Azo Polymers for Optical Storage : The synthesis of azo polymers from nitrophenyl derivatives for reversible optical storage applications demonstrates the potential use of similar compounds in advanced material science, especially in the creation of photoresponsive materials (Meng, Natansohn, Barrett, & Rochon, 1996).
Catalysis and Reaction Mechanisms
Transesterification Catalysis : The use of carbonate phosphonium salts as catalysts in the transesterification of dialkyl carbonates with diols, leading to the formation of both cyclic and linear carbonate products, showcases the role of similar compounds in facilitating or undergoing catalytic processes (Selva, Caretto, Noè, & Perosa, 2014).
Properties
IUPAC Name |
diethyl 2-ethyl-2-[(4-nitrophenyl)methyl]propanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO6/c1-4-16(14(18)22-5-2,15(19)23-6-3)11-12-7-9-13(10-8-12)17(20)21/h7-10H,4-6,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPVAMWCFKHMYMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC1=CC=C(C=C1)[N+](=O)[O-])(C(=O)OCC)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.